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Compound of Interest

Compound Name: Tms-ct

Cat. No.: B119462

Technical Support Center: Managing TMS
Machine Overheating

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and FAQs to address and prevent
TMS machine overheating during long experimental protocols.

Troubleshooting Guide: Coil Overheating

Follow this step-by-step guide to diagnose and resolve overheating issues with your TMS caoil.
Question 1: Is the TMS coil or connector warm to the touch?

e Yes: Proceed to Question 2.

» No: The issue may not be related to overheating. Check for other error messages on your
TMS system and consult the manufacturer's manual.

Question 2: Does your TMS system have a cooling unit?
e Yes: Proceed to Question 3.

e No: You are likely using a standard, naturally cooled coil. These coils have limitations on the
duration of high-frequency or high-intensity protocols. Proceed to the "Solutions for Naturally
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Cooled Coils" section in the FAQs below.

Question 3: Is the cooling unit powered on and appearing to function normally (e.g., fans are
spinning, no error lights)?

e Yes: Proceed to Question 4.

e No:

[e]

Ensure the cooling unit is plugged into a functional power outlet.
o Check the power cable for any damage.
o If the unit has a power switch, ensure it is in the "On" position.

o If the unit displays an error code, consult the manufacturer's user manual for the specific
code.

o If the unit is unresponsive, contact your manufacturer's technical support.
Question 4: Are the coolant levels in the cooling unit within the recommended range?
e Yes: Proceed to Question 5.
e No:
o Power down the entire TMS system.
o Refill the coolant reservoir with the manufacturer-specified coolant to the appropriate level.
o Power the system back on and check if the issue is resolved.

Question 5: Are the hoses connecting the cooling unit to the coil free of kinks and securely
connected at both ends?

e Yes: Proceed to Question 6.

e No:
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[e]

Power down the TMS system.

o

Straighten any kinks in the hoses.

[¢]

Ensure all connections are secure and not leaking.

[¢]

Power the system back on and check for proper coolant flow.

Question 6: Is the ambient room temperature within the optimal operating range specified by
the manufacturer (typically below 25°C)?

e Yes: The cooling system may be malfunctioning internally, or the experimental protocol may
be exceeding the capacity of the cooling system. Please contact your manufacturer's
technical support for further assistance.

» No: A high ambient room temperature can reduce the efficiency of the cooling system.
o Lower the room temperature using air conditioning.

o Ensure the cooling unit has adequate ventilation and is not placed in direct sunlight or
near other heat-generating equipment.

Below is a troubleshooting workflow to help visualize these steps.
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Start: Coil is Overheating

Is the coil/connector warm?

Yes|

‘Does the system have a cooling unit? “

No es

Is the cooling unit powered on and functioning?

Refer to 'Solutions for Naturally Cooled Coils' in FAQs.| No Yes

h,

Are coolant levels adequate?

|Check power source, cables, and switches. Consult manual for error codes.| No Yes

No

Are hoses properly connected and free of kinks?

v

|Power down and refill coolant to the recommended Ievel.| No

Ees

Is the ambient room temperature optimal?

|Power down, straighten kinks, and ensure secure connections.|

|

ILower room temp and ensure proper ventilation for the cooling unit.

Contact manufacturer's technical support.

Issue Resolved

Click to download full resolution via product page

Troubleshooting workflow for TMS coil overheating.
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Frequently Asked Questions (FAQSs)

Q1: What causes a TMS coil to overheat?

TMS coils overheat due to the basic principles of electrical resistance. A strong electrical
current passing through the copper windings of the coil generates a powerful magnetic pulse.
However, a significant portion of this electrical energy is lost as heat.[1] During long or high-
frequency protocols, this heat accumulates faster than it can dissipate, leading to a rise in the
coil's temperature.

Q2: What is the maximum safe operating temperature for a TMS coil?

According to medical equipment safety standards, any part of the TMS coil that may come into
contact with a person should not exceed 41°C.[2] Many TMS systems have built-in temperature
sensors that will automatically halt stimulation if the coil temperature surpasses a preset
threshold to prevent patient discomfort and equipment damage.

Q3: My TMS system doesn't have a cooling unit. How can | extend my protocol duration?
For naturally cooled coils, consider the following strategies:

o Use Multiple Coils: If your budget allows, having a second coil on hand allows you to swap
them out when one becomes too warm, allowing the first to cool down while you continue
your experiment.

 Introduce Rest Periods: Program rest periods into your protocol to allow the coil to dissipate
accumulated heat.

o Optimize Protocol Parameters: If possible, reduce the stimulation intensity or frequency to
the minimum required for your experimental aims, as both directly impact heat generation.

» External Cooling Accessories: The use of a pre-chilled, condensation-free heat sink can
significantly extend the operational time of a standard coil.[3] Studies have shown this can
prolong stimulation by 5.8 to 19.3 minutes.[3][4]

Q4: What are the different types of cooling systems available for TMS machines?

There are several types of cooling systems designed to manage heat in TMS coils:
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e Air Cooling: These systems use fans or blowers to circulate ambient air over the coil to
dissipate heat.[5]

» Liquid Cooling: This is a more effective method where a coolant (like water or a special
dielectric fluid) is circulated through channels within the coil or in a cooling cap placed over
the coil.[6][7] The heated fluid is then pumped to a separate unit where it is cooled before
being recirculated.

o Static Cooled Coils: These coils contain a liquid within them but do not have an external
cooling unit for active circulation.[6]

o Thermoelectric Cooling (Peltier Cooling): This method uses a thermoelectric module to
create a temperature difference, actively drawing heat away from the coil.

Q5: How much can a cooling system improve the performance of a TMS coil?

The improvement in performance is substantial. A standard, non-cooled coil might only be able
to deliver a few hundred pulses at high frequency before overheating. In contrast, an actively
cooled coil can deliver tens of thousands of pulses continuously, with some systems rated for
up to 20,000 pulses without interruption.[4][6]

The following diagram illustrates the factors contributing to coil temperature.

Heat Generation Factors

Coil Resistance
Heat Dissipation Factors

Protocol Duration Airflow/Ventilation

Pulse Frequency Coil Temperature Ambient Temperature

Stimulation Intensity Cooling System Efficacy
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Factors influencing TMS coil temperature.

Data on Cooling and Heating

The following table summarizes quantitative data on TMS coil heating and the effectiveness of
different cooling methods.

Parameter Value Conditions Cooling Method

_ 75% intensity, 20 ) ]
Heating Rate ~0.4 °C per pulse ) Air Cooling
pulses in 1 second

Max Temperature

] ~2°C N/A Air Cooling
Reduction
Extended Operational ) Varies by coil and Pre-chilled Heat
] 5.8 - 19.3 minutes ) ] )
Time stimulation power Sink[3][4]
Maximum Pulse 1 Hz, 75% intensity, ] ]
> 20,000 pulses Air Cooling[4]
Count 20°C start temp
Maximum Pulse Demanding, Active Liquid
Up to 20,000 pulses ] )
Count continuous protocols Cooling[6]
Surface Temperature Contact with human
o <41°C All systems[2]
Limit body

Experimental Protocol: Evaluating TMS Coil Heating

This protocol provides a standardized method for quantifying the thermal performance of a
TMS coil and the efficacy of a cooling solution.

1. Objective:

To measure the rate of temperature increase and the maximum continuous operational
duration of a TMS coil under a defined stimulation protocol, both with and without a cooling
intervention.
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. Materials:
TMS stimulator and coill
Cooling system or external heat sink (if applicable)
At least two non-metallic thermistors or fiber optic temperature sensors
Data acquisition system to record temperature readings
Climate-controlled room
. Methodology:
Preparation:
o Set the ambient room temperature to a stable value (e.g., 22°C) and record it.

o Attach one temperature sensor to the face of the coil that would be in contact with the
subject and another to the side of the coil. Ensure good thermal contact.

o Allow the coil to equilibrate to room temperature for at least 30 minutes before starting the
experiment. Record the baseline temperature.

Experimental Procedure (Without Cooling):

o Set the TMS stimulator to a defined protocol. For example, a high-frequency protocol of 10
Hz at 80% of the maximum stimulator output (MSO).

o Begin the stimulation protocol and simultaneously start recording temperature data from
all sensors.

o Continue the stimulation until the coil's surface temperature reaches the predefined safety
limit (e.g., 40°C) or the TMS system automatically stops due to an internal temperature
fault.

o Record the total duration of the stimulation and the total number of pulses delivered.
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o Allow the coil to cool completely back to the baseline ambient temperature.

o Experimental Procedure (With Cooling):

o If using a cooling system, ensure it is properly connected and operating according to the
manufacturer's instructions. If using a pre-chilled heat sink, cool it to the specified
temperature (e.g., -20°C) and apply it to the coil just before starting the stimulation.

o Repeat the exact same stimulation protocol as in step 2.

o Record the temperature data, total stimulation duration, and the total number of pulses
delivered until the safety limit is reached or the system stops.

o Data Analysis:
o Plot the temperature over time for both the cooled and non-cooled conditions.
o Calculate the heating rate (°C per minute or °C per 1000 pulses) for each condition.

o Compare the total number of pulses and the maximum protocol duration achieved with
and without the cooling intervention.

This standardized approach will allow for a reliable assessment of your TMS system's thermal
performance and help in planning long experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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